Cas no 821799-84-2 (Decanal, 2-(2-methylpropyl)-2-(trifluoromethyl)-)

• Product Name: Decanal, 2-(2-methylpropyl)-2-(trifluoromethyl)-
• CAS No: 821799-84-2
• MF: C₁₅H₂₇F₃O
• MW: 280.369495630264
• CID: 696278
• PubChem ID: 71419688
• Update Time: 2025-04-19

Decanal, 2-(2-methylpropyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Decanal, 2-(2-methylpropyl)-2-(trifluoromethyl)-
• 2-(2-methylpropyl)-2-(trifluoromethyl)decanal
• 821799-84-2
• DTXSID70838918

• Inchi： 1S/C15H27F3O/c1-4-5-6-7-8-9-10-14(12-19,11-13(2)3)15(16,17)18/h12-13H,4-11H2,1-3H3
• InChI Key： DBSHFVHIUTULSV-UHFFFAOYSA-N
• SMILES： FC(C(C=O)(CC(C)C)CCCCCCCC)(F)F

Computed Properties

• Exact Mass: 280.20139997g/mol
• Monoisotopic Mass: 280.20139997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 17.1Ų